Cas no 22283-14-3 (Mtflebopkxujoz-uhfffaoysa-)
Mtflebopkxujoz-uhfffaoysa- structure
Product Name:Mtflebopkxujoz-uhfffaoysa-
CAS No:22283-14-3
MF:C7H8ClN3O3
MW:217.609720230103
CID:2836454
PubChem ID:360602
Update Time:2025-04-21
Mtflebopkxujoz-uhfffaoysa- Chemical and Physical Properties
Names and Identifiers
-
- NSC622777
- InChI=1/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
- 22283-14-3
- NSC-622777
- MTFLEBOPKXUJOZ-UHFFFAOYSA-
- DTXSID10326940
- Mtflebopkxujoz-uhfffaoysa-
-
- Inchi: 1S/C7H8ClN3O3/c1-11-6(13)4(3(12)2-8)5(9)10-7(11)14/h2,9H2,1H3,(H,10,14)
- InChI Key: MTFLEBOPKXUJOZ-UHFFFAOYSA-N
- SMILES: ClCC(C1C(N(C)C(NC=1N)=O)=O)=O
Computed Properties
- Exact Mass: 217.0254188Da
- Monoisotopic Mass: 217.0254188Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 92.5Ų
Mtflebopkxujoz-uhfffaoysa- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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